Cas no 1379257-20-1 (4-(Chloromethyl)-2-fluorobenzoic acid)

• Product Name: 4-(Chloromethyl)-2-fluorobenzoic acid
• CAS No: 1379257-20-1
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD18378728
• CID: 4697843
• PubChem ID: 59091555
• Update Time: 2025-06-30

4-(Chloromethyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-fluorobenzoic acid
• 4-(Chloromethyl)-2-fluorobenzoic acid

• MDL： MFCD18378728
• Inchi： 1S/C8H6ClFO2/c9-4-5-1-2-6(8(11)12)7(10)3-5/h1-3H,4H2,(H,11,12)
• InChI Key： RAEIZDNBMSCOLL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(Chloromethyl)-2-fluorobenzoic acid

4-(Chloromethyl)-2-fluorobenzoic Acid: A Versatile Compound in Modern Chemical Research

4-(Chloromethyl)-2-fluorobenzoic acid (CAS No. 1379257-20-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound features a chloromethyl group and a fluorine atom, which contribute to its reactivity and functional diversity.

The molecular structure of 4-(Chloromethyl)-2-fluorobenzoic acid is characterized by a benzene ring substituted with a chloromethyl group at the 4-position and a fluorine atom at the 2-position. The presence of these substituents imparts distinct chemical properties to the molecule, making it an attractive starting material for the synthesis of more complex compounds. The chloromethyl group can undergo various reactions, such as nucleophilic substitution and elimination, while the fluorine atom can influence the electronic properties of the molecule.

In the realm of pharmaceutical research, 4-(Chloromethyl)-2-fluorobenzoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize inhibitors of protein-protein interactions, which are crucial in various disease states, including cancer and neurodegenerative disorders.

The synthetic versatility of 4-(Chloromethyl)-2-fluorobenzoic acid is further highlighted by its use in materials science. Scientists at the Massachusetts Institute of Technology (MIT) have employed this compound to develop advanced polymers with enhanced mechanical and thermal properties. The unique combination of the chloromethyl and fluorine substituents allows for fine-tuning of the polymer's characteristics, making it suitable for applications in electronics, coatings, and biomedical devices.

In addition to its applications in pharmaceuticals and materials science, 4-(Chloromethyl)-2-fluorobenzoic acid has also been investigated for its potential in environmental chemistry. Researchers at the University of Cambridge have explored its use as a precursor for the synthesis of environmentally friendly catalysts. These catalysts can facilitate various chemical reactions with high efficiency and selectivity, reducing the environmental impact of industrial processes.

The synthesis of 4-(Chloromethyl)-2-fluorobenzoic acid typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 2-fluorobenzoyl chloride with chloromethane in the presence of a suitable base. This method provides a reliable route to obtain the desired compound with minimal side products. Advances in synthetic methodologies have further optimized this process, making it more accessible for large-scale production.

The physical and chemical properties of 4-(Chloromethyl)-2-fluorobenzoic acid, such as its solubility, melting point, and reactivity, have been extensively studied. These properties are crucial for understanding its behavior in different environments and optimizing its use in various applications. For example, its solubility in polar solvents makes it an ideal candidate for reactions that require homogeneous conditions.

In conclusion, 4-(Chloromethyl)-2-fluorobenzoic acid (CAS No. 1379257-20-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.